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Compound of Interest

Compound Name: Coclauril

Cat. No.: B1180272

Introduction

This document addresses a request for a detailed technical guide on the surface tension
reduction capabilities of a substance identified as "Coclauril." Following a comprehensive
review of publicly available scientific and chemical data, we have concluded that the premise of
the request may be based on a misidentification of the compound's properties or name. The
substance marketed as "Coclauril" (CAS No. 127350-68-9) is not documented as a surfactant
and there is no available data on its surface tension reduction capabilities. This report will detail
our findings and clarify the existing information on related chemical entities.

Initial Investigation and Discrepancies

Our investigation into "Coclauril" revealed conflicting information. Several chemical suppliers
list "Coclauril" with the following specifications:

Identifier Value

CAS Number 127350-68-9[1][2][3]
Molecular Formula CsHoNO2[1][2][3]
Molecular Weight 151.2 g/mol [1][3]

This compound is primarily described as an intermediate in the synthesis of various
pharmaceutical compounds, particularly those targeting the central nervous system.[2] It is
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noted for its utility in research for developing new bioactive molecules and optimizing drug
candidates.[2]

However, the name "Coclauril” is phonetically similar to "Coclaurine,” a distinct alkaloid with a
different chemical identity:

Identifier Value

CAS Number 486-39-5[4]
Molecular Formula C17H19NOs[4]
Molecular Weight 285.34 g/mol [4]

"Coclaurine" is a naturally occurring compound found in various plants and is not characterized
as a surfactant.[4]

Absence of Surfactant Properties for "Coclauril”

A thorough search for data on the surface tension reduction capabilities, critical micelle
concentration (CMC), or general surfactant properties of "Coclauril” (CAS 127350-68-9)
yielded no relevant results. The scientific literature does not contain studies evaluating this
specific compound for surface activity. General principles of surfactant chemistry suggest that
the molecular structure of CsHaNO: is not characteristic of a typical amphiphilic surfactant
molecule, which would possess distinct hydrophilic and lipophilic domains.

For context, surfactants are compounds that lower the surface tension between two liquids,
between a gas and a liquid, or between a liquid and a solid.[5] This property is intrinsically
linked to their amphiphilic structure, which allows them to adsorb at interfaces. The
concentration at which these molecules begin to form aggregates (micelles) in a solution is
known as the Critical Micelle Concentration (CMC), a key parameter for any surfactant.[6][7][8]
Common methods for determining CMC include tensiometry, conductivity, and fluorescence
spectroscopy.[9]

Given the lack of any data or theoretical basis to suggest "Coclauril” is a surfactant, it is not
possible to provide the requested in-depth technical guide, including data tables, experimental
protocols, or visualizations related to its surface tension reduction capabilities.
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Potential for Confusion: "Coclauril" in Antiviral Research

The term "coclauril" also appears in a study isolating compounds from the mangrove plant
Bruguiera gymnorrhiza, where it was reported to have anti-Hepatitis B virus (HBV) activity.[10]
However, the chemical structure and properties of this "coclauril” are not detailed in the
abstract, and it is possible this is a different compound altogether or a trivial name used in that
specific research context. This finding does not provide any evidence of surfactant properties.

Conclusion and Recommendation

The available evidence strongly indicates that "Coclauril* (CAS 127350-68-9) is a
pharmaceutical intermediate and not a surfactant. There is no data to support the claim that it
possesses surface tension reduction capabilities. The similarity in name to "Coclaurine” and its
mention in a specific botanical research context may have led to confusion.

We recommend that researchers, scientists, and drug development professionals seeking a
surfactant for their applications re-verify the chemical name and CAS number of the intended
substance. If the goal is to find a suitable surfactant, we advise consulting databases and
literature for compounds with known amphiphilic properties, such as those with long alkyl
chains and polar head groups.

Due to the lack of relevant data, we are unable to fulfill the request for a technical guide on the
surface tension reduction capabilities of "Coclauril." We hope this clarification is helpful in
guiding your future research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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